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Compound Name: 2,8-Dichlorodibenzofuran

CAS No.: 5409-83-6

Cat. No.: B1206507

Get Quote

Polychlorinated dibenzofurans (PCDFs) are a class of persistent organic pollutants (POPs) that

have garnered significant scientific and regulatory attention due to their toxicity and ubiquity in

the environment.[1] These compounds consist of a dibenzofuran structure with chlorine atoms

substituting one to eight hydrogen atoms, resulting in 135 different congeners.[2][3] PCDFs are

not produced intentionally but are formed as unintentional byproducts in various industrial and

thermal processes.[1][2]

The toxicity of PCDF congeners is highly dependent on the number and position of the chlorine

atoms. Congeners with chlorine atoms at positions 2, 3, 7, and 8 are considered the most toxic

due to their ability to bind to the aryl hydrocarbon (Ah) receptor, initiating a cascade of toxic

effects.[2][4][5] While 2,8-Dichlorodibenzofuran (2,8-DCDF) is not a 2,3,7,8-substituted

congener, its environmental presence contributes to the overall PCDF contamination and

warrants investigation. Human exposure to PCDFs is primarily through the consumption of

contaminated food, particularly meat, fish, and dairy products.[3][4]
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The primary sources of PCDFs, including 2,8-DCDF, are anthropogenic. They are formed as

unintentional byproducts in a variety of industrial and combustion processes.

Key formation pathways include:

Incineration: The combustion of municipal, medical, and hazardous waste, especially

materials containing chlorine such as PVC and other organochlorides, can lead to the

formation of PCDFs at temperatures below 1200°C.[1]

Industrial Processes: PCDFs can be generated as impurities in the manufacturing of certain

chemicals, including pesticides and chlorophenols.[2] The use of sodium pentachlorophenate

(Na-PCP) has been identified as a significant source of PCDF contamination in some

regions.[6]

Precursor Compounds: Research has indicated that 2,8-DCDF can be formed from the

degradation of other chemical compounds. For instance, studies have shown the formation

of 2,8-Dichlorodibenzofuran from the antimicrobial agent triclosan through dissociative

electron attachment.[7]

Environmental Fate and Transport of 2,8-
Dichlorodibenzofuran
The environmental behavior of 2,8-DCDF is governed by its chemical and physical properties.

Like other PCDFs, it is a persistent and bioaccumulative compound.

Persistence and Mobility: The more chlorinated PCDF congeners are particularly persistent

in the environment, degrading slowly in air, water, and soil.[4] They exhibit low mobility in soil

and tend to adsorb to soil and sediment particles.[3]

Long-Range Transport: PCDFs have been detected in remote locations, far from their

original sources, indicating their capacity for long-range atmospheric transport.[4]

Degradation: While resistant to degradation, some PCDFs can undergo photodegradation in

aquatic environments. The rate of this degradation can be significantly enhanced by the

presence of sensitizers in natural waters.[8] For example, the photodegradation of 2,3,4,7,8-
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pentachlorodibenzofuran is substantially faster in lake water compared to distilled water due

to these naturally occurring components.[8]

Bioaccumulation: Due to their lipophilic nature, PCDFs tend to accumulate in the fatty tissues

of organisms.[4] This leads to bioconcentration in aquatic life, with the potential for

biomagnification up the food chain.[3][4] The bioaccumulation of PCDFs in organisms is

influenced by factors such as the lipid content of the tissues and the organism's ability to

metabolize these compounds.[9][10] Studies on vegetation have shown that PCDF levels

can be higher in leaves than in roots or stems, suggesting that volatilization from

contaminated soil and subsequent sorption to leaves is a significant contamination pathway.

[6]

Environmental Concentrations of
Dichlorodibenzofurans
The levels of PCDFs, including dichlorodibenzofurans, in the environment are generally low,

often measured in parts per trillion (ppt) or parts per quadrillion (ppq). The following table

summarizes some reported concentrations of related PCDF congeners in various

environmental media.
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Environmental
Matrix

Contaminant
Concentration
Range

Reference

Water

2,3,7,8-

Tetrachlorodibenzofur

an

0.000295 ppb (max) [11]

Soil

2,3,7,8-

Tetrachlorodibenzofur

an

0.2 - 0.634 ppb (max) [11]

Air
Various 2,3,7,8-

substituted congeners
1.5 - 27.3 fg/m³ [3]

River Sediment

2,3,7,8-

Tetrachlorodibenzofur

an

5 - 97 ppt [3]

River Sediment

Total penta-, hexa-,

hepta-, and octa-

CDFs

12 - 30 ppt [3]

Bank Soil (Dongting

Lake)

Total PCDD/Fs (I-

TEQ)
5.53 - 75.6 pg/g dw [12]

Analytical Methodologies for the Detection of 2,8-
Dichlorodibenzofuran
The detection and quantification of 2,8-DCDF in environmental samples require highly sensitive

and specific analytical methods due to its low concentrations and the complexity of

environmental matrices.

Experimental Protocol: Analysis of PCDFs in
Environmental Samples

Sample Extraction: The initial step involves extracting the PCDFs from the sample matrix.

This is typically achieved using solvent extraction techniques. For solid samples like soil and
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sediment, a Soxhlet extraction with a suitable organic solvent (e.g., toluene) is commonly

employed.

Sample Cleanup: The crude extract contains numerous co-extracted compounds that can

interfere with the analysis. A multi-step cleanup procedure is necessary to isolate the

PCDFs. This often involves a series of column chromatography steps using different

adsorbents like silica gel, alumina, and carbon.

Instrumental Analysis: The purified extract is then analyzed using high-resolution gas

chromatography coupled with high-resolution mass spectrometry (HRGC/HRMS). HRGC

provides the necessary separation of the different PCDF congeners, while HRMS offers the

high selectivity and sensitivity required for their detection and quantification at trace levels.

[13]

The following diagram illustrates a typical analytical workflow for the determination of PCDFs in

environmental samples.
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Caption: A generalized workflow for the analysis of PCDFs in environmental samples.

Toxicological Implications
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Exposure to certain PCDF congeners can lead to a wide array of adverse health effects,

including immunotoxicity, developmental toxicity, and carcinogenicity.[4] The toxicity of these

compounds is mediated through their interaction with the aryl hydrocarbon (Ah) receptor.[2][5]

While 2,3,7,8-substituted congeners are the most potent, the presence of other congeners like

2,8-DCDF contributes to the overall toxic burden of PCDF mixtures found in the environment.

Conclusion
2,8-Dichlorodibenzofuran is an environmentally relevant member of the PCDF family. Its

formation as an unintentional byproduct of industrial and combustion processes leads to its

widespread, low-level presence in various environmental compartments. Due to its persistence

and potential for bioaccumulation, continued monitoring and research into the environmental

fate, transport, and toxicological effects of 2,8-DCDF and other PCDFs are essential for

protecting human and environmental health. The development and application of advanced

analytical techniques are crucial for accurately assessing the extent of contamination and

informing effective risk management strategies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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